4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine

• IUPAC Name: 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C14H11FN2OS/c1-18-10-7-5-9(6-8-10)16-14-17-13-11(15)3-2-4-12(13)19-14/h2-8H,1H3,(H,16,17)
• InChI Key: HYPVHTLVQMIZPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC3=C(C=CC=C3S2)F
• Molecular Formula: C14H11FN2OS
• Molecular Weight: 274.32 g/mol

Description

4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential biological and medicinal properties. It is a benzothiazole derivative that has been synthesized using various methods and has shown promising results in various studies.

Mechanism Of Action

The mechanism of action of 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and receptors in the body, such as tyrosine kinase and cyclooxygenase-2 (COX-2). It has also been shown to induce apoptosis (programmed cell death) in cancer cells, making it a potential anticancer agent.
Biochemical and Physiological Effects
4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and exhibit antimicrobial activity. It has also been reported to have a low toxicity profile, making it a potential candidate for drug development.

Advantages And Limitations For Lab Experiments

One of the advantages of using 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine in lab experiments is its potential biological and medicinal properties. It has been shown to have selective inhibitory effects on certain enzymes and receptors, making it a potential candidate for drug development. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in drug development.

Future Directions

There are several future directions for the research of 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine. One of the directions is to further investigate its mechanism of action and optimize its use in drug development. Another direction is to explore its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to determine its potential toxicity and side effects in vivo.

Synthesis Methods

The synthesis of 4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine has been reported using different methods. One of the most commonly used methods is the reaction of 4-fluoroaniline with 2-aminothiophenol in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction is carried out in a solvent such as ethanol or dimethyl sulfoxide (DMSO) under reflux conditions for several hours. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

4-fluoro-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine has been extensively studied for its potential biological and medicinal properties. It has been reported to have anticancer, antitumor, antimicrobial, and anti-inflammatory activities. Several studies have shown that it has a selective inhibitory effect on certain enzymes and receptors in the body, making it a potential candidate for drug development.